Cas no 103435-27-4 (Butanoic acid, 3-(octylamino)-)

Butanoic acid, 3-(octylamino)- structure
103435-27-4 structure
Product Name:Butanoic acid, 3-(octylamino)-
CAS No:103435-27-4
MF:C12H25NO2
MW:215.332403898239
CID:1137026
PubChem ID:13859968
Update Time:2025-04-20

Butanoic acid, 3-(octylamino)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-(octylamino)-
    • 3-(octylamino)butanoic acid
    • DTXSID40551329
    • 103435-27-4
    • SCHEMBL18159303
    • Inchi: 1S/C12H25NO2/c1-3-4-5-6-7-8-9-13-11(2)10-12(14)15/h11,13H,3-10H2,1-2H3,(H,14,15)
    • InChI Key: JRTOIZJJLHZOOH-UHFFFAOYSA-N
    • SMILES: OC(CC(C)NCCCCCCCC)=O

Computed Properties

  • Exact Mass: 215.18865
  • Monoisotopic Mass: 215.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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